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Compound of Interest

Compound Name: ALR-38

Cat. No.: B15136009 Get Quote

In the interest of providing critical safety information for laboratory and research professionals,

this document outlines the essential personal protective equipment (PPE), handling protocols,

and disposal plans for ALR-38, identified as Aluminum Oxide (Al₂O₃). This guidance is

compiled from safety data sheets to ensure the well-being of all personnel. A brief mention of

Strontium (Sr), atomic number 38, is also included as a potential alternative interpretation of

"ALR-38".

Recommended Personal Protective Equipment (PPE)
When handling Aluminum Oxide, a substance that can cause minor eye and skin irritation, it is

crucial to use appropriate PPE.[1] The level of protection should be determined by the specific

laboratory task, considering the difference in exposure when handling concentrated versus

diluted forms.[2]
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PPE Category Specification Rationale

Eye Protection

ANSI Z87 approved safety

glasses with side shields or

goggles.[2]

To protect eyes from dust

particles that can cause

mechanical injury.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl).

To prevent skin irritation from

prolonged contact.

Body Protection

Long-sleeved lab coat or

flame-retardant antistatic

protective clothing.

To protect skin from dust and

prevent contamination of

personal clothing.

Respiratory Protection
NIOSH/MSHA approved

respirator.

Required when dust

concentrations exceed

permissible exposure limits to

prevent respiratory irritation.[1]

Operational and Disposal Plans
Proper handling and disposal of Aluminum Oxide are critical to maintaining a safe laboratory

environment.

Handling and Storage Procedures:

Handle under inert gas and protect from moisture.

Avoid generating dust; use wet sweeping or a HEPA-filtered vacuum for cleanup.

Store in a cool, dry, well-ventilated area in tightly closed containers.[3]

Keep away from heat, sparks, and open flames.

Ground/bond container and receiving equipment to prevent static discharge.

Emergency First Aid:

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4]
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After skin contact: Wash off with soap and plenty of water.[4]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[5]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[5]

Disposal Plan:

Dispose of waste in accordance with local, state, and federal regulations.

Contaminated packaging should be treated as the product itself.

Experimental Workflow for Safe Handling of
Aluminum Oxide
The following diagram outlines the standard operating procedure for safely handling Aluminum

Oxide in a laboratory setting.
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Safe handling workflow for Aluminum Oxide.
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Logical Relationship of Hazard Controls for
Aluminum Oxide
This diagram illustrates the hierarchy of controls to mitigate risks associated with handling

Aluminum Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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